Cas no 2091929-80-3 (2H-Pyran-4-methanesulfonyl chloride, tetrahydro-4-(trifluoromethyl)-)
2H-Pyran-4-methanesulfonyl chloride, tetrahydro-4-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran-4-methanesulfonyl chloride, tetrahydro-4-(trifluoromethyl)-
-
- Inchi: 1S/C7H10ClF3O3S/c8-15(12,13)5-6(7(9,10)11)1-3-14-4-2-6/h1-5H2
- InChI Key: ODLUKDXLTLGNNF-UHFFFAOYSA-N
- SMILES: C1OCCC(C(F)(F)F)(CS(Cl)(=O)=O)C1
2H-Pyran-4-methanesulfonyl chloride, tetrahydro-4-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-295306-1.0g |
[4-(trifluoromethyl)oxan-4-yl]methanesulfonyl chloride |
2091929-80-3 | 1.0g |
$1397.0 | 2023-02-28 | ||
| Enamine | EN300-295306-2.5g |
[4-(trifluoromethyl)oxan-4-yl]methanesulfonyl chloride |
2091929-80-3 | 2.5g |
$2894.0 | 2023-02-28 | ||
| Enamine | EN300-295306-5.0g |
[4-(trifluoromethyl)oxan-4-yl]methanesulfonyl chloride |
2091929-80-3 | 5.0g |
$3666.0 | 2023-02-28 | ||
| Enamine | EN300-295306-10.0g |
[4-(trifluoromethyl)oxan-4-yl]methanesulfonyl chloride |
2091929-80-3 | 10.0g |
$4610.0 | 2023-02-28 |
2H-Pyran-4-methanesulfonyl chloride, tetrahydro-4-(trifluoromethyl)- Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 2H-Pyran-4-methanesulfonyl chloride, tetrahydro-4-(trifluoromethyl)-
Research Brief on 2H-Pyran-4-methanesulfonyl chloride, tetrahydro-4-(trifluoromethyl)- (CAS: 2091929-80-3) in Chemical Biology and Pharmaceutical Applications
The compound 2H-Pyran-4-methanesulfonyl chloride, tetrahydro-4-(trifluoromethyl)- (CAS: 2091929-80-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative, characterized by its trifluoromethyl-substituted tetrahydropyran ring, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential in drug discovery, particularly in the development of enzyme inhibitors and covalent protein modifiers due to its reactive methanesulfonyl chloride moiety.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2091929-80-3 as a key building block for irreversible kinase inhibitors. Researchers utilized its sulfonyl chloride group to selectively target cysteine residues in the ATP-binding pocket of oncogenic kinases, achieving nanomolar inhibitory potency. The trifluoromethyl group was found to enhance both binding affinity and metabolic stability, addressing a common challenge in kinase drug development.
In synthetic methodology, advances have been made in the scalable production of 2091929-80-3. A recent patent (WO2023056421) describes an improved three-step synthesis from 4-(trifluoromethyl)tetrahydropyran-4-ol, achieving >90% purity with reduced byproduct formation. This development is particularly significant given the growing demand for this intermediate in high-throughput screening libraries.
Structural-activity relationship (SAR) studies incorporating 2091929-80-3 have revealed interesting insights. The tetrahydropyran scaffold provides optimal ring geometry for target engagement, while the sulfonyl chloride allows for diverse derivatization. Computational modeling suggests the trifluoromethyl group induces favorable hydrophobic interactions without significant steric hindrance, making it valuable for fragment-based drug design approaches.
Safety and handling protocols for 2091929-80-3 have been recently updated in the ACS Chemical Health & Safety guidelines. As a reactive sulfonyl chloride, it requires strict moisture control and proper PPE during handling. However, stability studies indicate satisfactory shelf life when stored under argon at -20°C, facilitating its broader adoption in research settings.
Emerging applications include its use in PROTAC (Proteolysis Targeting Chimera) development, where the sulfonyl chloride enables efficient linker conjugation to E3 ligase ligands. Preliminary data from a 2024 Nature Chemical Biology publication shows promising degradation efficiency (>80% target protein depletion at 100 nM) when incorporated into cereblon-targeting PROTACs.
The pharmaceutical industry has shown increasing interest in this compound, with recent market analyses projecting a 12% annual growth in demand through 2026. This trend reflects the expanding applications of reactive intermediates in covalent drug discovery and the unique advantages offered by the 2H-pyran scaffold in CNS-penetrant molecules.
Future research directions include exploring enantioselective synthesis routes (as the chiral center at the 4-position influences biological activity) and developing safer handling formulations such as polymer-supported derivatives. The compound's unique combination of reactivity, stability, and structural features positions it as a valuable tool for next-generation drug discovery efforts.
2091929-80-3 (2H-Pyran-4-methanesulfonyl chloride, tetrahydro-4-(trifluoromethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)